Cas no 2248284-53-7 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate
• CAS No: 2248284-53-7
• MF: C₁₆H₁₁N₃O₄S
• MW: 341.341242074966
• CID: 6284012
• PubChem ID: 165719501
• Update Time: 2025-05-24

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248284-53-7
• EN300-6516318
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate

• Inchi： 1S/C16H11N3O4S/c1-8-11-7-12(24-15(11)18(2)17-8)16(22)23-19-13(20)9-5-3-4-6-10(9)14(19)21/h3-7H,1-2H3
• InChI Key： TYGGBHJUMYNLLS-UHFFFAOYSA-N
• SMILES： S1C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=CC2C(C)=NN(C)C1=2

Computed Properties

• Exact Mass: 341.04702701g/mol
• Monoisotopic Mass: 341.04702701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 562
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 110Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate (CAS No. 2248284-53-7)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate (CAS No. 2248284-53-7) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. This intricate molecular structure, featuring a blend of isoindole, thienopyrazole, and dioxo functional groups, has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery.

At the core of its molecular architecture lies a highly functionalized scaffold that exhibits remarkable versatility. The presence of the dioxo moiety introduces electrophilic centers, making the compound a valuable intermediate in synthetic chemistry. Meanwhile, the thienopyrazole ring system contributes to its binding affinity for various biological targets, which has been a driving force behind its exploration in therapeutic research.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater precision. Studies suggest that the 1H-thieno[2,3-c]pyrazole core enhances metabolic stability while maintaining high binding affinity for enzymes and receptors involved in critical biological pathways. This balance is particularly noteworthy in the context of developing treatments for neurological disorders and inflammatory conditions.

In the realm of drug discovery, the isoindol-2-yl substituent plays a pivotal role in modulating receptor interactions. Its unique electronic properties allow for fine-tuning of activity against targets such as serotonergic receptors and G-protein coupled receptors (GPCRs). Preliminary in vitro studies have demonstrated promising results in modulating these pathways, which could lead to novel therapeutic strategies for conditions like depression and anxiety.

The carboxylate group at the 5-position of the thienopyrazole ring not only enhances solubility but also serves as a handle for further derivatization. This feature is particularly advantageous in medicinal chemistry, where rapid optimization of lead compounds is essential. Researchers have leveraged this functionality to generate libraries of analogs with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its potential as a scaffold for developing small-molecule inhibitors. The combination of heterocyclic rings creates a multifaceted surface that can interact with biological macromolecules in precise ways. For instance, the dioxo group has been shown to engage with hydrogen bond networks in protein active sites, while the aromatic systems contribute to π-stacking interactions—a key consideration in drug design.

The synthesis of this compound presents an intriguing challenge due to its complex framework. Traditional methods involving multi-step organic transformations have been employed, but recent innovations in catalytic processes have streamlined production. Transition-metal-catalyzed cross-coupling reactions now allow for more efficient construction of the core structure, reducing both cost and environmental impact.

From a broader perspective, compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate exemplify the evolving landscape of heterocyclic chemistry. As synthetic methodologies advance and computational tools become more sophisticated, researchers are uncovering new possibilities for designing molecules with tailored biological activities. This progress underscores the importance of interdisciplinary collaboration between chemists and biologists to translate structural complexity into therapeutic benefit.

The future directions for this compound are vast and exciting. Investigating its interactions with protein targets at an atomic level using techniques like X-ray crystallography will provide critical insights into its mechanism of action. Additionally, exploring its potential as a prodrug—a precursor that releases active metabolites—could expand its clinical applicability.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1,3-dimethyl-1H-thieno[2,3-c]pyrazole-5-carboxylate (CAS No. 2248284-53-7) stands as a testament to the ingenuity of modern chemical synthesis and drug design. Its unique structural features offer a rich foundation for exploring new therapeutic avenues while adhering to rigorous scientific standards. As research continues to uncover its full potential，this compound promises to make meaningful contributions to pharmaceutical science。